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Compound of Interest

Compound Name:
Ethyl 2-chloro-2-

fluorocyclopropanecarboxylate

Cat. No.: B172421 Get Quote

Technical Support Center: Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate
This guide provides essential safety information, handling procedures, and disposal guidelines

for Ethyl 2-chloro-2-fluorocyclopropanecarboxylate (CAS No: 155051-93-7). It is intended

for researchers, scientists, and professionals in drug development.

Safety Data Summary
A comprehensive understanding of the chemical's properties is crucial for safe handling.

Property Value

CAS Number 155051-93-7

Molecular Formula C6H8ClFO2

Molecular Weight 166.58 g/mol

Appearance Colorless to pale yellow liquid

Purity 95% - 99%
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This section addresses specific issues that may arise during experimentation.
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Question Answer

What should I do in case of accidental skin or

eye contact?

For eye contact, immediately rinse cautiously

with water for at least 15 minutes, keeping the

eyes open, and seek medical attention.[1] For

skin contact, wash the affected area with

generous quantities of running water and non-

abrasive soap.[1] Cover the irritated skin with an

emollient and seek medical advice.[1]

Contaminated clothing should be washed before

reuse.[1]

The compound has developed a slight color. Is it

still usable?

The compound is typically colorless to pale

yellow.[2] A slight change in color may indicate

degradation or impurity. It is recommended to

re-analyze the compound for purity before use

to ensure it meets the requirements of your

experiment.

I've noticed a distinctive odor. Is this normal?

Yes, Ethyl 2-chloro-2-

fluorocyclopropanecarboxylate may have a

distinctive odor.[2] However, you should not rely

on odor to determine its presence. Always work

in a well-ventilated area or a chemical fume

hood to avoid inhaling vapors.[1]

What are the signs of exposure?

This material can be irritating to the mucous

membranes and upper respiratory tract.[1] It

may cause an allergic skin reaction and serious

eye irritation.[1] In case of any adverse

symptoms after handling, seek medical attention

immediately.
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How should I handle a small spill?

For spills, wear appropriate personal protective

equipment, including a respirator, impervious

boots, and heavy rubber gloves.[1] Absorb the

liquid with an inert material and place it into an

appropriate container for disposal.[1] Ventilate

the area and wash the spill site after material

pickup is complete.[1]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate?

A1: The primary hazards include the potential to cause serious eye irritation and an allergic

skin reaction.[1] It may also be harmful if ingested or inhaled, and it is irritating to the mucous

membranes and upper respiratory tract.[1] The toxicological properties of this product have not

been fully investigated.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling this compound, you must wear protective gloves, clothing, eye protection,

and face protection.[1] All work should be conducted in a chemical fume hood to ensure

adequate ventilation.[1]

Q3: How should I store Ethyl 2-chloro-2-fluorocyclopropanecarboxylate?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Q4: What is the proper method for disposing of this chemical?

A4: To dispose of this chemical, you should dissolve or mix the material with a combustible

solvent and burn it in a regulated chemical incinerator equipped with an afterburner and

scrubber.[1] Always observe all federal, state, and local environmental regulations.[1]

Q5: Are there any known incompatibilities for this compound?
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A5: The Safety Data Sheet indicates that incompatibilities are not known. However, as a

general precaution for a reactive halogenated compound, it is prudent to avoid strong oxidizing

agents, strong bases, and strong acids unless they are part of a planned reaction.

Experimental Protocols
General Handling and Use Protocol
Given its potential hazards, the following protocol should be followed when working with Ethyl
2-chloro-2-fluorocyclopropanecarboxylate:

Preparation:

Ensure a safety shower and eyewash station are readily available.[1]

Confirm that the chemical fume hood is functioning correctly.

Gather all necessary PPE, including safety goggles, a face shield, chemically resistant

gloves, and a lab coat.

Handling:

Conduct all manipulations of the compound within a chemical fume hood.[1]

Avoid breathing dust or vapor.[1]

Do not get the compound in your eyes, on your skin, or on your clothing.[1]

Keep the container tightly closed when not in use.[1]

Post-Handling:

Thoroughly wash hands after handling.

Clean the work area and any equipment used.

Properly store or dispose of the chemical as per the guidelines.

Visualizations
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Preparation Handling Post-Handling

Review SDS Don PPE Verify Fume Hood Work in Fume Hood Avoid Contact & Inhalation Keep Container Closed Wash Hands Clean Work Area Store/Dispose Properly

Spill Emergency

Spill Occurs

Evacuate Area (if large spill) Don Appropriate PPE

Contain Spill with Absorbent

Collect Absorbed Material

Place in Closed Container for Disposal

Clean & Ventilate Area
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Chemical Disposal

Ethyl 2-chloro-2-fluorocyclopropanecarboxylate Waste

Dissolve in Combustible Solvent

Chemical Incinerator
(with Afterburner & Scrubber)

Adhere to Federal, State, & Local Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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